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Introduction
Mjn228 is a small molecule inhibitor of the lipid-binding protein Nucleobindin-1 (NUCB1), with a

reported IC50 of 3.3 μM.[1] NUCB1 is a multifunctional calcium-binding protein with roles in

Golgi calcium homeostasis, G protein signaling, and the unfolded protein response.[2][3] As an

inhibitor of NUCB1, Mjn228 has been shown to disrupt multiple lipid pathways.[1] Notably,

knockdown of NUCB1 in A549 cells results in elevated levels of N-acylethanolamines (NAEs),

including anandamide (AEA) and oleoylethanolamine (OEA).[1] These application notes

provide detailed protocols for the use of Mjn228 in cell culture to investigate its effects on

cellular signaling and lipid metabolism.

Data Presentation
The following table summarizes the known quantitative data for Mjn228. It is recommended to

perform a dose-response curve to determine the optimal concentration for your specific cell line

and experimental conditions.

Parameter Value Cell Line Source

IC50 3.3 μM - [1]

Effective

Concentration
25 μM Neuro2a [1]
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Signaling Pathways
NUCB1 is involved in multiple signaling pathways. The diagrams below illustrate two key

pathways influenced by NUCB1, which can be modulated by Mjn228.
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NUCB1 in G-Protein Coupled Receptor Signaling
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NUCB1 in the Unfolded Protein Response (UPR)
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Experimental Workflow for Mjn228 Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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